Cas no 120975-30-6 (4-nitro-1H-Indole-2-carbonitrile)
120975-30-6 structure
Product Name:4-nitro-1H-Indole-2-carbonitrile
CAS No:120975-30-6
MF:C9H5N3O2
MW:187.154901266098
CID:1101883
PubChem ID:14368903
Update Time:2025-04-20
4-nitro-1H-Indole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-1H-Indole-2-carbonitrile
- SSQKYXXODSFITD-UHFFFAOYSA-N
- DB-316676
- SCHEMBL396683
- 120975-30-6
-
- Inchi: 1S/C9H5N3O2/c10-5-6-4-7-8(11-6)2-1-3-9(7)12(13)14/h1-4,11H
- InChI Key: SSQKYXXODSFITD-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2=C1C=C(C#N)N2)=O
Computed Properties
- Exact Mass: 187.038176411g/mol
- Monoisotopic Mass: 187.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 85.4Ų
4-nitro-1H-Indole-2-carbonitrile Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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